Cas no 71942-25-1 (1-Naphthalenesulfonamide, 5-(dimethylamino)-N-hexyl-)

• Product Name: 1-Naphthalenesulfonamide, 5-(dimethylamino)-N-hexyl-
• CAS No: 71942-25-1
• MF: C₁₈H₂₆N₂O₂S
• MW: 334.476243495941
• CID: 544776
• PubChem ID: 14008930
• Update Time: 2025-04-19

1-Naphthalenesulfonamide, 5-(dimethylamino)-N-hexyl- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonamide, 5-(dimethylamino)-N-hexyl-
• 5-(dimethylamino)-N-hexylnaphthalene-1-sulfonamide
• SCHEMBL12442088
• 71942-25-1
• DTXSID70554242

• Inchi： 1S/C18H26N2O2S/c1-4-5-6-7-14-19-23(21,22)18-13-9-10-15-16(18)11-8-12-17(15)20(2)3/h8-13,19H,4-7,14H2,1-3H3
• InChI Key： FLODNQJWANFCRR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C2C(=CC=CC=12)N(C)C)(NCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 334.17168
• Monoisotopic Mass: 334.17149925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 49.41